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Compound of Interest

Compound Name: Chroman-8-ylamine hydrochloride
CAS No.: 1797795-89-1
Cat. No.: B1458204
Get Quote
. J

Executive Summary & Compound Identity

Chroman-8-ylamine hydrochloride (CAS: 1797795-89-1) is a specialized heterocyclic
building block used primarily in medicinal chemistry. As a derivative of the chroman (3,4-
dihydro-2H-1-benzopyran) scaffold, it serves as a critical intermediate for synthesizing bioactive
molecules targeting G-protein coupled receptors (GPCRs) and neurological pathways.

This guide translates standard Safety Data Sheet (SDS) parameters into actionable research
protocols. It is designed for organic chemists and safety officers who require a deeper
understanding of the compound's behavior, hazards, and handling requirements beyond the
GHS labels.

Chemical Characterization
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Parameter Detail
IUPAC Name 3,4-dihydro-2H-chromen-8-amine hydrochloride
CAS Number 1797795-89-1
C
H
Molecular Formula
NO
HCI
Molecular Weight 185.65 g/mol
Physical Form White to off-white solid

Soluble in water, DMSO, Methanol (Predicted

Solubility
based on salt form)

Hazard Identification & Toxicological Mechanisms
GHS Classification (29 CFR 1910.1200)

¢ Signal Word:WARNING

Acute Toxicity, Oral: Category 4 (H302)[1]

Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[3]

Mechanistic Insight: Why is it Hazardous?

The hazard profile of Chroman-8-ylamine hydrochloride is dictated by its anilinic amine
moiety and its hydrochloride salt nature.

e [Irritation (H315, H319, H335): The free amine (released upon contact with physiological pH)
is a nucleophile that can interact with mucosal proteins, causing denaturation and
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inflammation. The HCI component contributes to local acidity upon hydrolysis in moisture-
rich environments (eyes, lungs), exacerbating irritation.

o Acute Toxicity (H302): Like many aniline derivatives, absorption can interfere with enzymatic
pathways. While specific LD50 data for the 8-isomer is limited, structurally similar chroman-
amines exhibit moderate oral toxicity, necessitating strict ingestion controls.

Safe Handling & Engineering Controls

Core Directive: Treat as a potential sensitizer. All manipulations must prevent aerosolization.[4]

[5]

Engineering Controls

o Primary Barrier: All open handling (weighing, transfer) must occur inside a certified chemical
fume hood operating at a face velocity of 80—100 fpm.

e Secondary Barrier: Use a static-dissipative balance enclosure if the solid is fine/dusty to
prevent electrostatic dispersion.

Personal Protective Equipment (PPE) Selection Logic

e Gloves:Nitrile Rubber (0.11 mm minimum thickness).

o Reasoning: Latex is permeable to many organic amine salts. Nitrile provides superior
chemical resistance against the permeation of the dissolved salt in case of accidental
wetting.

o Eye Protection:Chemical Safety Goggles.

o Reasoning: Safety glasses are insufficient because the H319 hazard (serious eye
irritation) implies that dust contact can cause severe, immediate pain and potential corneal
damage. Goggles seal the eyes from airborne particulates.

o Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a NIOSH-
approved N95 or P100 particulate respirator.

Experimental Workflow: Safe Weighing Protocol
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The following diagram outlines the logical flow for handling this hazardous solid to minimize
exposure risks.

START: Weighing Required

Verify Fume Hood
Face Velocity > 80 fpm

:

Don PPE:
Nitrile Gloves + Goggles + Lab Coat

Critical Cantrol Point

Transfer Solid
Use Anti-static Spatula

Spill or Residue?

Decontaminate Balance
(Wipe with MeOH/Water)

No Spills

Dispose Wipes as
Solid Hazardous Waste

END: Procedure Complete
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Caption: Logical workflow for safe weighing and transfer of hazardous solids, emphasizing

decontamination steps.

Emergency Response Architecture

This section details self-validating response protocols. In an emergency, the "Why" is as

important as the "What" to prevent panic-induced errors.

Exposure Response

Scenario

Immediate Action

Scientific Rationale

Eye Contact

Rinse for 15+ mins using an

eyewash station. Lift eyelids.

The HCI salt hydrolyzes to
acid; immediate dilution is
critical to prevent corneal
burns and pH-induced protein

coagulation.

Skin Contact

Wash with soap and water.[2]
[6][7][8] Do not use organic

solvents.

Solvents (ethanol/acetone) can
increase skin permeability,
driving the amine deeper into
the dermis. Soap emulsifies

the salt safely.

Inhalation

Move to fresh air. Position

semi-upright.

Reduces respiratory effort. If
coughing persists, the H335
hazard suggests bronchial
irritation requiring medical

observation for edema.

Spill Management (Solid)

 |solate: Evacuate the immediate area (10 ft radius).

o Protect: Don double nitrile gloves and N95 respirator.

» Contain: Cover spill with a damp paper towel to prevent dust generation.
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o Clean: Scoop up material. Wipe area with 5% sodium bicarbonate solution (neutralizes
traces of HCI) followed by water.

Physicochemical Properties & Stability

Note: Specific physical constants for this intermediate are often lot-dependent. The values
below represent standard ranges for this chemical class.

Property Value/Observation
Appearance White to pale yellow crystalline solid
Odor Weak, characteristic amine odor
pH (1% in water) Acidic (~3.0 - 5.0) due to HCI dissociation

_ _ Not widely reported (Class typical: >150°C,
Melting Point

dec.)

- Hygroscopic. Store under inert atmosphere

Stability

(Argon/Nitrogen) recommended.

o Strong oxidizing agents, acid chlorides, acid
Incompatibility hvdrid
anhydrides.

Synthesis & Application Context
Role in Drug Development

Chroman-8-ylamine is a "privileged structure” in medicinal chemistry.[9] The chroman ring
restricts the conformational flexibility of the amine, often leading to higher binding affinity for
targets compared to open-chain analogs.

Key Applications:

» GPCR Ligands: Used as a conformationally constrained bioisostere of phenethylamine in
serotonin (5-HT) and dopamine receptor modulators.

e Enzyme Inhibitors: The 8-position amine serves as a handle for amide coupling to create
inhibitors for kinases or proteases where the chroman ring occupies a hydrophobic pocket.
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Synthetic Utility Diagram

The following graph illustrates how Chroman-8-ylamine HCI serves as a divergent intermediate
in library synthesis.

Amide Coupling Kinase Inhibitors
(R-COOH + HATU) (H-Bond Donor/Acceptor)
Base (DIEA)

Chroman-8-ylamine pH 5-6 > Reductive Amination GPCR Ligands
HCI (R-CHO + NaBH(OACc)3) (Secondary Amines)
Base (Pyridine)

Sulfonylation CNS Active Agents
(R-SO2Cl) (Sulfonamides)

[
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Caption: Divergent synthetic pathways utilizing Chroman-8-ylamine HCI to access diverse
bioactive scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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